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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for emergency procedures involving N-Propyl nitrate. The information is intended for
researchers, scientists, and drug development professionals to ensure safety during
experiments.

Frequently Asked Questions (FAQs) - Exposure
Scenarios

Q1: What are the immediate symptoms of N-Propyl nitrate exposure?

Exposure to N-Propyl nitrate can cause symptoms such as anoxia (lack of oxygen) and
cyanosis (bluish discoloration of the skin).[1][2] Other effects include weakness, dizziness, and
severe headaches.[1][2] In animal studies, irritation of the eyes and skin, methemoglobinemia,
difficulty breathing, and exhaustion have been observed.[3][4]

Q2: What is the first aid procedure for skin contact with N-Propyl nitrate?

If N-Propyl nitrate comes into contact with the skin, promptly wash the contaminated area with
soap and water.[1][3] If the chemical has penetrated clothing, remove the clothing immediately
and wash the skin.[1][3] Seek prompt medical attention.[1] It is recommended to have
emergency shower facilities in the immediate work area.[5]

Q3: What should | do in case of eye contact with N-Propyl nitrate?
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Immediately irrigate the eyes with large amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[1][5][6] Get medical attention immediately.[1][6] Eye wash
fountains should be readily available in the work area.[5]

Q4: How should an inhalation exposure to N-Propyl nitrate be handled?

Move the exposed person to fresh air at once.[1][3] If breathing has stopped, perform artificial
respiration.[1] Keep the individual warm and at rest, and get medical attention as soon as
possible.[1] Symptoms of inhalation exposure can include blue lips, fingernails, and skin,
dizziness, headache, nausea, confusion, convulsions, and unconsciousness.[7]

Q5: What is the procedure if N-Propyl nitrate is accidentally ingested?

If N-Propyl nitrate is swallowed, get medical attention immediately.[3][4]
Troubleshooting Guide - Spills

Q1: What is the immediate action to take when a small N-Propyl nitrate spill occurs?

For a small spill (<1 L), immediately alert others in the area.[8] If the material is volatile and
flammable, control all ignition sources and ensure adequate ventilation.[5] Don appropriate
personal protective equipment (PPE), including gloves and goggles.[8] Confine the spill using
an absorbent material like vermiculite, dry sand, or earth.[1][5]

Q2: How should a large N-Propyl nitrate spill be managed?

For a large spill (>1 L), evacuate the area immediately.[5][8] Remove all ignition sources.[5][7]
Contact your institution's emergency response team or the local fire department.[5] Do not
attempt to clean up a large spill without proper training and equipment.[5] Isolate the spill or
leak area for at least 50 meters (150 feet) in all directions.[1]

Q3: What materials are suitable for absorbing N-Propyl nitrate?

Use non-combustible absorbent materials such as vermiculite, dry sand, or earth.[1][5] After
absorption, the material should be collected using clean, non-sparking tools and placed into
sealed containers for disposal.[1]

Q4: What are the fire hazards associated with N-Propyl nitrate spills?
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N-Propyl nitrate is a flammable liquid and a dangerous fire hazard.[5] Its vapors are heavier
than air and can travel to an ignition source and flash back.[5] It is also a strong oxidizer and

can ignite combustible materials like wood, paper, and oil.[5] In case of fire, poisonous gases,
including nitrogen oxides, are produced.[5] Containers may explode in a fire.[5]

Q5: What type of fire extinguisher should be used for an N-Propyl nitrate fire?

Use alcohol-resistant foam, dry chemical, or carbon dioxide extinguishers.[2][7] Water may be
ineffective in fighting a fire.[5] Use a water spray to keep fire-exposed containers cool.[5]

Quantitative Data Summary

The following tables summarize key quantitative data for N-Propyl nitrate.

Table 1. Exposure Limits

Agency TWA (8-hour) STEL (15-minute) IDLH
OSHA 25 ppm - 500 ppm
NIOSH 25 ppm 40 ppm 500 ppm
ACGIH 25 ppm 40 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IDLH: Immediately
Dangerous to Life or Health.[3][4][5][9][10]

Table 2: Physical and Chemical Properties
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Property

Value

Molecular Formula

CsH7NOs

Molecular Weight 105.09 g/mol [10]

Appearance Colorless to straw-colored liquid[3][4]
Odor Ether-like[3][11]

Boiling Point 110°C (230°F)[7]

Flash Point 20°C (68°F)[31[4]

Lower Explosive Limit (LEL)

2%(3][4]

Upper Explosive Limit (UEL)

100%[3][4]

Specific Gravity

1.05 g/mL][7]

Vapor Pressure

18 mmHg at 20°CJ[3]

Water Solubility

Poor[7]

Experimental Protocols

Protocol 1: Small Spill Clean-up Procedure

¢ Immediate Actions:

o Alert personnel in the immediate vicinity.

o Remove all sources of ignition.

o Ensure the area is well-ventilated.

» Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves, safety goggles, and a lab coat.

e Containment:
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o Confine the spill to a small area using a non-combustible absorbent material (e.g.,
vermiculite, sand).

Absorption:
o Slowly and carefully apply the absorbent material over the entire spill.

Collection:

o Using non-sparking tools, collect the absorbed material and place it into a designated,
sealable container.

Decontamination:

o Clean the spill surface with soap and water.

Disposal:

o Label the container with the contents and dispose of it as hazardous waste according to
institutional guidelines.[5][7]

Protocol 2: Personal Decontamination Following Exposure

e Skin Exposure:
o Immediately remove any contaminated clothing.
o Wash the affected skin area thoroughly with soap and water for at least 15 minutes.[5][6]
o Seek medical attention.

e Eye Exposure:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes at an
eyewash station, holding the eyelids open.[5][6]

o Seek immediate medical attention.

 Inhalation Exposure:
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o Move the affected person to an area with fresh air.

o If breathing is difficult or has stopped, provide respiratory support and call for emergency
medical assistance.[1][3]

Visual Workflow Guides
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Personal Exposure Response
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N-Propyl Nitrate Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Propy! Nitrate: Emergency Procedures Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130209#emergency-procedures-for-n-propyl-nitrate-
spills-and-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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